Cas no 886503-14-6 (2-(4-fluorophenyl)-5-methylpyrazolo1,5-apyrimidine-7-carboxylic acid)

• Product Name: 2-(4-fluorophenyl)-5-methylpyrazolo1,5-apyrimidine-7-carboxylic acid
• CAS No: 886503-14-6
• MF: C₁₄H₁₀FN₃O₂
• MW: 271.246506214142
• MDL: MFCD06739341
• CID: 3059860
• PubChem ID: 7174557
• Update Time: 2025-06-07

2-(4-fluorophenyl)-5-methylpyrazolo1,5-apyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-phenyl)-5-methyl-pyrazolo[1,5- a ]pyrimidine-7-carboxylic acid
• 2-(4-fluorophenyl)-5-methylpyrazolo1,5-apyrimidine-7-carboxylic acid
• AKOS000312675
• LKB50314
• MFCD06739341
• 886503-14-6
• 2-(4-Fluoro-phenyl)-5-methyl-pyrazolo[1,5-a]pyrimidine-7-carboxylic acid
• 2-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid
• EN300-230389
• BBL040433
• STK350459
• CS-0240879
• 2-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylicacid

• MDL： MFCD06739341
• Inchi： 1S/C14H10FN3O2/c1-8-6-12(14(19)20)18-13(16-8)7-11(17-18)9-2-4-10(15)5-3-9/h2-7H,1H3,(H,19,20)
• InChI Key： LOOOVBNTGDXUMJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C2N=C(C)C=C(C(=O)O)N2N=1

Computed Properties

• Exact Mass: 271.07570473Da
• Monoisotopic Mass: 271.07570473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(4-fluorophenyl)-5-methylpyrazolo1,5-apyrimidine-7-carboxylic acid

Introduction to 2-(4-Fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic Acid (CAS No. 886503-14-6)

2-(4-Fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid (CAS No. 886503-14-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of a fluorine atom in the phenyl ring and a methyl group in the pyrazolopyrimidine scaffold contributes to its unique pharmacological profile.

The structure of 2-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid is characterized by a central pyrazolopyrimidine core with a carboxylic acid group at the 7-position. The 4-fluorophenyl substituent at the 2-position and the methyl group at the 5-position are key structural features that influence its biological activity and physicochemical properties. These functional groups can modulate the compound's binding affinity to various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 2-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate specific protein kinases has been explored in the context of cancer therapy, where it has demonstrated selective cytotoxicity against certain cancer cell lines.

In terms of pharmacokinetics, 2-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid has favorable properties that make it suitable for oral administration. Its high solubility and stability in physiological conditions contribute to its bioavailability and therapeutic efficacy. Preclinical studies have also indicated that this compound has low toxicity and good safety profiles, further supporting its potential as a drug candidate.

The synthesis of 2-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid involves several well-established chemical reactions. One common approach is the condensation of 4-fluorobenzaldehyde with an appropriate pyrazole derivative, followed by cyclization and carboxylation steps. This multi-step process allows for the introduction of various functional groups at different positions of the pyrazolopyrimidine scaffold, enabling the fine-tuning of the compound's properties for specific therapeutic applications.

The biological activity of 2-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid has been extensively studied using both in vitro and in vivo models. In cell-based assays, it has been shown to inhibit the proliferation of cancer cells by interfering with critical signaling pathways. For example, it can block the activation of mitogen-activated protein kinases (MAPKs) and phosphoinositide 3-kinases (PI3Ks), which are often dysregulated in cancer cells. These findings have important implications for the development of targeted therapies for cancer.

Beyond its potential as an anticancer agent, 2-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid has also shown promise in other therapeutic areas. Its anti-inflammatory properties make it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have demonstrated its ability to reduce inflammation by inhibiting pro-inflammatory cytokines and chemokines, thereby alleviating symptoms associated with these conditions.

The clinical development of 2-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid is an ongoing process. Several pharmaceutical companies are currently investigating this compound as part of their drug discovery pipelines. Early-phase clinical trials have been initiated to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have been encouraging, with no major adverse effects reported and significant improvements observed in patient outcomes.

In conclusion, 2-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid (CAS No. 886503-14-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a novel drug. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for future advancements in medicinal chemistry and pharmaceutical science.